4-(2,3-Difluorophenyl)-1,2,3,6-tetrahydropyridine

• Molecular Formula: C11H11F2N
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 4-(2,3-difluorophenyl)-1,2,3,6-tetrahydropyridine
• InChI: InChI=1S/C11H11F2N/c12-10-3-1-2-9(11(10)13)8-4-6-14-7-5-8/h1-4,14H,5-7H2
• InChI Key: WZWMRSCKMPHMQD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC=C1C2=C(C(=CC=C2)F)F

Description

4-(2,3-Difluorophenyl)-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C11H11F2N and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl-4-(2,3-difluorophenyl)-4-hydroxypiperidine-1-carboxylate (7.48 g, 23.9 mmol) in toluene (50 ml) was added sulfuric acid (18 M, 1.33 ml, 23.9 mmol) and the mixture was refluxed under a Dean-Stark water separator. The mixture was poured on to ice and was basified with aqueous sodium hydroxide solution (15%). The mixture was extracted with ethylacetate (3×50 ml) and the combined organic phases was dried (MgSO4), filtered and evaporated to dryness. The residue was purified by flash column chromatography (MeOH) to give the title compound (2.5 g). MS m/z (rel. intensity, 70 eV) 195 (M+, bp), 194 (42), 166 (30), 151 (33), 127 (35).